1-(benzenesulfonyl)piperidine-3-carboxamide

• IUPAC Name: 1-(benzenesulfonyl)-N-(3-propan-2-yloxypropyl)piperidine-3-carboxamide
• InChI: InChI=1S/C18H28N2O4S/c1-15(2)24-13-7-11-19-18(21)16-8-6-12-20(14-16)25(22,23)17-9-4-3-5-10-17/h3-5,9-10,15-16H,6-8,11-14H2,1-2H3,(H,19,21)
• InChI Key: KOQDHQHWWLMUOC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(=O)C1CCCN(C1)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C18H28N2O4S
• Molecular Weight: 368.5 g/mol

Description

1-(benzenesulfonyl)piperidine-3-carboxamide, also known as Boc-piperidine-3-carboxylic acid sulfonamide, is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and organic solvents. This compound has been studied extensively due to its unique properties and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 1-(benzenesulfonyl)piperidine-3-carboxamidene-3-carboxylic acid sulfonamide depends on its specific application. In general, it acts by binding to the active site of enzymes or receptors, thereby inhibiting their activity. The sulfonamide group is known to form hydrogen bonds with the amino acid residues in the active site, while the piperidine ring provides additional interactions with the surrounding residues.
Biochemical and Physiological Effects:
1-(benzenesulfonyl)piperidine-3-carboxamidene-3-carboxylic acid sulfonamide has been shown to have various biochemical and physiological effects, depending on its specific application. For example, it has been found to inhibit the activity of the protease cathepsin K, which is involved in bone resorption. It has also been shown to inhibit the activity of the kinase CK2, which is involved in cell signaling and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(benzenesulfonyl)piperidine-3-carboxamidene-3-carboxylic acid sulfonamide in lab experiments is its versatility. It can be easily modified to produce various derivatives with different properties and applications. Another advantage is its stability, which allows for long-term storage and use in various experiments. However, one of the main limitations is its cost, which can be relatively high compared to other compounds.

Future Directions

There are many potential future directions for the use of 1-(benzenesulfonyl)piperidine-3-carboxamidene-3-carboxylic acid sulfonamide in scientific research. One direction is the development of new inhibitors for various enzymes and receptors, using 1-(benzenesulfonyl)piperidine-3-carboxamidene-3-carboxylic acid sulfonamide as a building block. Another direction is the study of its potential applications in drug delivery and targeting, due to its ability to bind to specific targets. Additionally, further research is needed to explore its potential applications in various fields of research, including chemical biology and medicinal chemistry.

Synthesis Methods

The synthesis of 1-(benzenesulfonyl)piperidine-3-carboxamidene-3-carboxylic acid sulfonamide involves the reaction between piperidine-3-carboxylic acid and benzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction results in the formation of the sulfonamide group on the piperidine ring, which is then protected with a Boc (tert-butoxycarbonyl) group. The final product is obtained by removing the Boc group with an acid such as trifluoroacetic acid.

Scientific Research Applications

1-(benzenesulfonyl)piperidine-3-carboxamidene-3-carboxylic acid sulfonamide has been used in various scientific research applications, including medicinal chemistry, drug discovery, and chemical biology. It has been studied as a potential inhibitor for various enzymes and receptors, including proteases and kinases. It has also been used as a building block for the synthesis of various bioactive compounds.